Pyridoxal phosphate hydrate
Pyridoxal phosphate hydrate
Vitamin B6 metabolite that acts as a coenzyme in transamination reactions by forming a Schiff-base linkage with lysine groups on aminotransferase. Also serves as a coenzyme in some decarboxylation and deamination reactions. Can modify lysyl and valyl residues in proteins. Has the ability to inhibit purinergic receptors and intracellular influx of Ca2+.
Pyridoxal 5′-phosphate (PLP), an active form of vitamin B6 / pyridoxine is the coenzyme of amino acid metabolism.
Pyridoxal Phosphate is the active form of vitamin B6 and a coenzyme for many pyridoxal phosphate (PLP)-dependent enzymes. PLP is involved in numerous enzymatic transamination, decarboxylation and deamination reactions; it is necessary for the synthesis of amino acids and amino acid metabolites, and for the synthesis and/or catabolism of certain neurotransmitters, including the conversion of glutamate into gamma-aminobutyric acid (GABA) and levodopa into dopamine. PLP can be used as a dietary supplement in cases of vitamin B6 deficiency. Reduced levels of PLP in the brain can cause neurological dysfunction.
This is the active form of VITAMIN B 6 serving as a coenzyme for synthesis of amino acids, neurotransmitters (serotonin, norepinephrine), sphingolipids, aminolevulinic acid. During transamination of amino acids, pyridoxal phosphate is transiently converted into pyridoxamine phosphate (PYRIDOXAMINE).
Pyridoxal 5′-phosphate (PLP), an active form of vitamin B
Pyridoxal Phosphate is the active form of vitamin B6 and a coenzyme for many pyridoxal phosphate (PLP)-dependent enzymes. PLP is involved in numerous enzymatic transamination, decarboxylation and deamination reactions; it is necessary for the synthesis of amino acids and amino acid metabolites, and for the synthesis and/or catabolism of certain neurotransmitters, including the conversion of glutamate into gamma-aminobutyric acid (GABA) and levodopa into dopamine. PLP can be used as a dietary supplement in cases of vitamin B6 deficiency. Reduced levels of PLP in the brain can cause neurological dysfunction.
This is the active form of VITAMIN B 6 serving as a coenzyme for synthesis of amino acids, neurotransmitters (serotonin, norepinephrine), sphingolipids, aminolevulinic acid. During transamination of amino acids, pyridoxal phosphate is transiently converted into pyridoxamine phosphate (PYRIDOXAMINE).
Brand Name:
Vulcanchem
CAS No.:
41468-25-1
VCID:
VC21200042
InChI:
InChI=1S/C8H10NO6P.H2O/c1-5-8(11)7(3-10)6(2-9-5)4-15-16(12,13)14;/h2-3,11H,4H2,1H3,(H2,12,13,14);1H2
SMILES:
CC1=NC=C(C(=C1O)C=O)COP(=O)(O)O.O
Molecular Formula:
C8H12NO7P
Molecular Weight:
265.16 g/mol
Pyridoxal phosphate hydrate
CAS No.: 41468-25-1
Cat. No.: VC21200042
Molecular Formula: C8H12NO7P
Molecular Weight: 265.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Vitamin B6 metabolite that acts as a coenzyme in transamination reactions by forming a Schiff-base linkage with lysine groups on aminotransferase. Also serves as a coenzyme in some decarboxylation and deamination reactions. Can modify lysyl and valyl residues in proteins. Has the ability to inhibit purinergic receptors and intracellular influx of Ca2+. Pyridoxal 5′-phosphate (PLP), an active form of vitamin B Pyridoxal Phosphate is the active form of vitamin B6 and a coenzyme for many pyridoxal phosphate (PLP)-dependent enzymes. PLP is involved in numerous enzymatic transamination, decarboxylation and deamination reactions; it is necessary for the synthesis of amino acids and amino acid metabolites, and for the synthesis and/or catabolism of certain neurotransmitters, including the conversion of glutamate into gamma-aminobutyric acid (GABA) and levodopa into dopamine. PLP can be used as a dietary supplement in cases of vitamin B6 deficiency. Reduced levels of PLP in the brain can cause neurological dysfunction. This is the active form of VITAMIN B 6 serving as a coenzyme for synthesis of amino acids, neurotransmitters (serotonin, norepinephrine), sphingolipids, aminolevulinic acid. During transamination of amino acids, pyridoxal phosphate is transiently converted into pyridoxamine phosphate (PYRIDOXAMINE). |
|---|---|
| CAS No. | 41468-25-1 |
| Molecular Formula | C8H12NO7P |
| Molecular Weight | 265.16 g/mol |
| IUPAC Name | (4-formyl-5-hydroxy-6-methylpyridin-3-yl)methyl dihydrogen phosphate;hydrate |
| Standard InChI | InChI=1S/C8H10NO6P.H2O/c1-5-8(11)7(3-10)6(2-9-5)4-15-16(12,13)14;/h2-3,11H,4H2,1H3,(H2,12,13,14);1H2 |
| Standard InChI Key | CEEQUQSGVRRXQI-UHFFFAOYSA-N |
| SMILES | CC1=NC=C(C(=C1O)C=O)COP(=O)(O)O.O |
| Canonical SMILES | CC1=NC=C(C(=C1O)C=O)COP(=O)(O)O.O |
| Melting Point | 141.5 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator